Cas no 2764731-63-5 (4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline)

• Product Name: 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline
• CAS No: 2764731-63-5
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 6795536
• PubChem ID: 164894223
• Update Time: 2025-10-18

4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2764731-63-5
• 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline
• MFCD34760813

• Inchi： 1S/C8H6Br2F3N/c1-3-6(8(11,12)13)4(9)2-5(10)7(3)14/h2H,14H2,1H3
• InChI Key： KGBYYLIQTWKZBY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1C(F)(F)F)N)Br

Computed Properties

• Exact Mass: 332.87986g/mol
• Monoisotopic Mass: 330.88191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline

4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline: A Comprehensive Overview

4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline, also known by its CAS number 27647-31-6, is a highly specialized aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine atoms at the 4 and 6 positions, a methyl group at position 2, and a trifluoromethyl group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

The synthesis of 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient pathways for its production, reducing environmental impact while maintaining product quality. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction steps, particularly in the bromination and trifluoromethylation stages.

In terms of applications, this compound has garnered significant attention in the field of materials science due to its ability to act as a versatile building block for constructing advanced materials. For instance, it has been employed in the synthesis of high-performance polymers, where its electron-withdrawing groups enhance the thermal stability and mechanical properties of the resulting materials. Recent studies have demonstrated its potential in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations.

Beyond materials science, 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline has also found applications in drug discovery and development. Its unique structure allows for the creation of bioactive molecules with specific pharmacological properties. Researchers have utilized this compound as a precursor for designing inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The trifluoromethyl group, in particular, contributes to the molecule's lipophilicity and bioavailability, making it an attractive candidate for medicinal chemistry.

The electronic properties of this compound make it an ideal candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system facilitates charge transport in organic semiconductors, which is crucial for applications such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Recent breakthroughs in nanotechnology have further expanded its potential by incorporating it into nanostructured materials that exhibit enhanced electrical performance.

In addition to its technical applications, 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline has been studied extensively for its environmental implications. Researchers have investigated its degradation pathways under various environmental conditions to assess its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts.

The increasing demand for sustainable chemical processes has led to innovative approaches in recycling and reusing this compound. For example, researchers have developed methods to recover it from waste streams using advanced separation techniques such as membrane filtration and chromatography. These methods not only reduce waste but also contribute to cost savings in industrial production.

In conclusion, 4,6-Dibromo-2-methyl-3-(trifluoromethyl)aniline, with its CAS number 27647-31-6, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a key building block in materials science, drug discovery, organic electronics, and environmental studies. As research continues to uncover new potentials and optimize existing applications, this compound is poised to play an even more significant role in advancing technological innovations while addressing global challenges such as sustainability and health care.